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Compound of Interest

Compound Name: 2,3,4-Pentanetriol

Cat. No.: B084949 Get Quote

Essential Safety and Handling Guide for 2,3,4-
Pentanetriol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

2,3,4-Pentanetriol, ensuring the well-being of laboratory personnel and the integrity of

research. Adherence to these protocols is essential for minimizing exposure and mitigating

potential hazards.

Hazard Identification and Risk Assessment
2,3,4-Pentanetriol is classified as an irritant.[1] Understanding its specific hazards is the first

step in safe handling.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Source: PubChem[1], Sigma-Aldrich

Based on this classification, the primary risks associated with handling 2,3,4-Pentanetriol are

skin and eye contact, and inhalation of vapors or mists.

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is crucial and depends on the specific laboratory task being

performed. The following table summarizes the recommended PPE for handling 2,3,4-
Pentanetriol.
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Task Eye Protection
Hand
Protection

Respiratory
Protection

Protective
Clothing

Weighing and

Transferring

Safety glasses

with side shields

or chemical

splash goggles

Disposable nitrile

gloves

Use in a well-

ventilated area. If

vapors or

aerosols are

likely to be

generated, a

vapor respirator

is recommended.

[2]

Standard

laboratory coat

Preparing

Solutions

Chemical splash

goggles

Disposable nitrile

gloves

Work in a

chemical fume

hood or use a

vapor respirator

if significant

aerosols may be

generated.

Standard

laboratory coat

Handling

Solutions

Safety glasses

with side shields

Disposable nitrile

gloves

Not generally

required if

handled in a

well-ventilated

area with

minimal aerosol

generation.

Standard

laboratory coat

Cleaning and

Waste Disposal

Chemical splash

goggles

Heavy-duty nitrile

or neoprene

gloves

Not generally

required if

conducted in a

well-ventilated

area.

Standard

laboratory coat

A logical workflow for selecting the appropriate PPE is illustrated below.
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PPE Selection Workflow for 2,3,4-Pentanetriol

Risk Assessment

PPE Selection

Task Involving
2,3,4-Pentanetriol

Potential for Splash
or Aerosol Generation?

Potential for
Inhalation Exposure?

Standard PPE:
Lab Coat,

Nitrile Gloves,
Safety Glasses

No

Enhanced Eye Protection:
Chemical Splash Goggles

Yes No

Respiratory Protection:
Vapor Respirator

Yes
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Disposal Workflow for 2,3,4-Pentanetriol

Generate
2,3,4-Pentanetriol Waste

Collect in Labeled
Hazardous Waste Container

Store in Designated
Secure Area

Follow Institutional
and Regulatory Guidelines

Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2,3,4-
Pentanetriol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084949#personal-protective-equipment-for-handling-
2-3-4-pentanetriol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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